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Executive Summary

5-Bromo-2-(dimethoxymethyl)pyridine is a bifunctional pyridine building block characterized

by orthogonal reactivity profiles. It features a reactive aryl bromide at the C5 position and a
chemically stable dimethyl acetal at the C2 position.

For medicinal chemists, this compound serves as a "masked" equivalent of 5-bromo-2-
pyridinecarboxaldehyde. The acetal functionality protects the electrophilic aldehyde from
nucleophilic attack or oxidation during organometallic transformations (e.g., Suzuki-Miyaura or
Buchwald-Hartwig couplings) occurring at the C5-bromide. Once the carbon skeleton is
constructed, the acetal can be quantitatively hydrolyzed to reveal the aldehyde for downstream
diversification (reductive amination, Wittig olefination). This guide details the physicochemical
profile, synthesis, and validated experimental protocols for utilizing this intermediate in high-
value drug discovery workflows.[1][2]

Chemical Profile & Properties[1][3][4][5][6][7]1[8]1[9]
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Property Specification
CAS Number 1150632-94-2
IUPAC Name 5-Bromo-2-(dimethoxymethyl)pyridine
5-Bromo-2-pyridinecarboxaldehyde dimethyl
Synonyms
acetal
Molecular Formula CsH10BrNO:2
Molecular Weight 232.08 g/mol
Viscous colorless to pale yellow liquid or low-
Appearance . .
melting solid
N Soluble in DCM, THF, MeOH, EtOAc; sparingly
Solubility ]
soluble in water
2-8°C under inert atmosphere (Ar/N2); Moisture
Storage ..
sensitive
SMILES COC(C1=NC=C(Br)C=C1)0C

Strategic Utility: The "Protect-Couple-Deprotect”
Strategy

The primary value of CAS 1150632-94-2 lies in its ability to circumvent the incompatibility of
free aldehydes with basic or nucleophilic reagents.

Orthogonal Reactivity

e C5-Bromine (The Handle): The electron-deficient pyridine ring facilitates oxidative addition of
Palladium(0), making the C5-Br bond highly reactive in cross-coupling reactions.

e C2-Acetal (The Shield): Unlike the free aldehyde, the dimethyl acetal is stable to:
o Basic conditions (e.g., K2COs, Cs2COs used in Suzuki coupling).

o Nucleophiles (e.g., Grignard reagents, amines).
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o Reducing agents (e.g., NaBHa, if controlled).

Workflow Visualization

The following diagram illustrates the standard workflow for utilizing this scaffold in library
generation.
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Figure 1: The "Protect-Couple-Deprotect” workflow allows the installation of complex aryl
groups at C5 before revealing the sensitive C2 aldehyde.

Synthesis & Manufacturing

While commercially available, the compound is often synthesized in-house to ensure
freshness, as acetals can degrade over time if exposed to moisture.

Validated Synthesis Route

Precursor: 5-Bromo-2-pyridinecarboxaldehyde (CAS 31181-90-5). Reagents: Methanol
(solvent/reactant), Trimethyl Orthoformate (TMOF, water scavenger), p-Toluenesulfonic acid
(PTSA, catalyst).

Mechanism: The acid catalyst protonates the aldehyde carbonyl, facilitating the attack of
methanol. TMOF drives the equilibrium forward by irreversibly reacting with the water by-
product to form methanol and methyl formate.

Experimental Protocols
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Protocol A: Synthesis of 5-Bromo-2-
(dimethoxymethyl)pyridine

Use this protocol to generate fresh material from the aldehyde precursor.

Setup: Charge a dry round-bottom flask with 5-bromo-2-pyridinecarboxaldehyde (10.0 g,
53.8 mmol).

Solvent: Add anhydrous Methanol (100 mL) and Trimethyl Orthoformate (TMOF) (17.6 mL,
3.0 equiv).

Catalyst: Add p-Toluenesulfonic acid monohydrate (PTSA) (0.51 g, 5 mol%).

Reaction: Reflux the mixture under Nitrogen for 4—6 hours. Monitor by TLC (the acetal is
typically less polar than the aldehyde) or *H NMR (disappearance of aldehyde proton at
~10.0 ppm; appearance of acetal methoxy singlet at ~3.4 ppm).

Workup: Cool to room temperature. Quench with saturated aqueous NaHCOs (50 mL).
Concentrate in vacuo to remove MeOH.

Extraction: Extract the aqueous residue with EtOAc (3 x 50 mL). Wash combined organics
with Brine, dry over NazSQOa4, and concentrate.[2]

Purification: If necessary, purify via vacuum distillation or flash chromatography (SiOz,
Hexane/EtOAC) to yield the product as a pale yellow oil.

Protocol B: Suzuki-Miyaura Cross-Coupling

Standard conditions for coupling aryl boronic acids to the C5 position.

Reagents: Combine CAS 1150632-94-2 (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and
K2COs (2.0 equiv) in a reaction vial.

Solvent: Add 1,4-Dioxane/Water (4:1 ratio). Degas by bubbling Nitrogen for 10 minutes.

Catalyst: Add Pd(dppf)CIz[3]-DCM (5 mol%) or Pd(PPhs)a (5 mol%).

Reaction: Heat to 90°C for 12—16 hours under inert atmosphere.
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» Validation: Monitor by LC-MS. The acetal group should remain intact (M+H peak will
correspond to the coupled acetal).

o Troubleshooting: If acetal hydrolysis is observed during coupling (formation of aldehyde),
ensure the basicity of the reaction is maintained and minimize reaction time.

Protocol C: Acetal Deprotection (Aldehyde Release)

Unmasking the aldehyde for final diversification.

Dissolution: Dissolve the coupled acetal intermediate in THF (10 volumes).

Hydrolysis: Add 1N or 2N aqueous HCI (5 volumes).

Reaction: Stir at room temperature for 1-3 hours.

o Note: Pyridine acetals hydrolyze rapidly. Heating is rarely required and may cause
degradation.

Workup: Neutralize carefully with saturated NaHCOs solution. Extract with DCM or EtOAc.

Result: The product is the 5-substituted-2-pyridinecarboxaldehyde.

Handling & Safety (SDS Summary)

Hazard Class H-Codes Precaution

Wear nitrile gloves; wash

Skin Irritation H315 )
thoroughly after handling.
o Wear safety glasses with side
Eye Irritation H319 i
shields.
Use in a fume hood; avoid
STOT-SE H335

inhaling vapors/mist.

Stability Note: Acetals are acid-sensitive. Do not store near acidic vapors (e.g., HCI, Acetic
Acid). Store in a tightly sealed container at 2—8°C to prevent slow hydrolysis by atmospheric
moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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